4-Oxoazetidine-2,2-dicarboxylic acid

• CAS: 140165-44-2
• Synonyms: 2,2-Azetidinedicarboxylicacid,4-oxo-(9CI)
• Molecular Formula: C5H5NO5
• Molecular Weight: 159.1 g/mol
• SMILES: C1C(=O)NC1(C(=O)O)C(=O)O
• InChI: InChI=1S/C5H5NO5/c7-2-1-5(6-2,3(8)9)4(10)11/h1H2,(H,6,7)(H,8,9)(H,10,11)
• InChIKey: BQDDMUZICLSWRG-UHFFFAOYSA-N

Researchers profiling azetidine-2,3- or 2,4-dicarboxylic acid glutamate ligands often lack a structurally matched negative control. 4-Oxoazetidine-2,2-dicarboxylic acid solves this by its gem-dicarboxylate arrangement that disrupts glutamate-site geometry, while its β-lactam warhead enables covalent targeting of serine/cysteine proteases - a reactivity absent in non-keto isomers. • Negative control: Distinguishes genuine NMDA/mGluR activity from non-specific ring/carboxylate effects when run alongside trans-ADC. • Dual-warhead scaffold: Acylation potential + gem-dicarboxylate metal/basic-residue chelation for selective protease inhibitor design. • Rigid probe: Pre-organised dicarboxylates deliver high local charge density for ITC/SPR studies of polybasic sites. Commercially available at ≥95% purity with reliable global supply.

4-Oxoazetidine-2,2-dicarboxylic Acid Overview

4‑Oxoazetidine‑2,2‑dicarboxylic acid is a synthetic β‑lactam (azetidin‑2‑one) bearing two carboxylic acid groups on the same carbon atom at position 2 and a ketone at position 4 [1]. This gem‑dicarboxylate arrangement distinguishes it from all other four‑membered azetidine dicarboxylic acid isomers (2,3‑ADC and 2,4‑ADA) that are extensively employed as conformationally restricted glutamate analogues in neuroscience research [2]. The compound’s molecular formula is C₅H₅NO₅ and its molecular weight is 159.1 g mol⁻¹; it is commercially available at ≥95 % purity from multiple research‑chemical suppliers [1].

Gem-dicarboxylate geometry disrupts glutamate pharmacophore mimicry

β-Lactam warhead enables covalent enzyme inhibition studies

Free diacid solid – bypasses ester deprotection for direct bioassay use

• [1] ChemSrc.com. 2,2‑Azetidinedicarboxylicacid,4‑oxo‑ (9CI) – CAS 140165‑44‑2. Available at: https://m.chemsrc.com/en/cas/140165-44-2_1453114.html (accessed 2026‑04‑24). View Source
• [2] Sivaprakasam, M. et al. Stereocontrolled synthesis and pharmacological evaluation of azetidine‑2,3‑dicarboxylic acids at NMDA receptors. ChemMedChem 2009, 4, 110‑117. View Source

Differentiation from In-Class ADC Isomers

Azetidine‑2,3‑dicarboxylic acids and azetidine‑2,4‑dicarboxylic acids are widely used glutamate receptor ligands whose pharmacological profiles are exquisitely dependent on the relative positions of the two carboxylate groups [1]. Changing the substitution pattern from 2,3‑ or 2,4‑ to the 2,2‑gem‑dicarboxylate arrangement of 4‑oxoazetidine‑2,2‑dicarboxylic acid completely abolishes the glutamate‑mimetic geometry, meaning it cannot be expected to engage NMDA or mGlu receptors in the same way [1]. Furthermore, the 4‑oxo group creates a β‑lactam electrophilic warhead absent in non‑keto azetidine dicarboxylates, enabling covalent enzyme inhibition that is impossible with simple azetidine‑2,3‑ or 2,4‑dicarboxylic acids [2]. Therefore, substituting a different azetidine dicarboxylic acid isomer for this compound would alter both receptor‑recognition elements and chemical reactivity, invalidating any structure‑activity relationship (SAR) conclusions or chemical‑biology results derived from its use.

Target compound

● 2,2-Gem-dicarboxylate: cannot adopt glutamate-like geometry

● 4-Oxo β-lactam: electrophilic warhead present

● Free diacid: ready for assay without hydrolysis

Azetidine-2,3/2,4-dicarboxylic acids

✕ 1,4-Dicarboxylate arrangement mimics glutamate

✕ No ketone – no covalent enzyme inhibition

✕ Receptor engagement profile may shift significantly

• [1] Sivaprakasam, M. et al. Stereocontrolled synthesis and pharmacological evaluation of azetidine‑2,3‑dicarboxylic acids at NMDA receptors. ChemMedChem 2009, 4, 110‑117. View Source
• [2] Achilles, K. et al. β‑Lactam derivatives as enzyme inhibitors: N‑substituted derivatives of (S)‑4‑oxoazetidine‑2‑carboxylate as inhibitors of elastase and papain. Pharmazie 2000, 55, 798‑802. View Source

Quantitative Differentiation from Structural Analogs

Pharmacophore Geometry: Gem-Dicarboxylate vs. 2,3-ADC

Azetidine‑2,3‑dicarboxylic acids (ADC) are rigid glutamate surrogates whose affinity for the NMDA receptor glutamate binding site is acutely dependent on the relative stereochemistry of the two carboxylate groups. L‑trans‑ADC displays a Kᵢ of 10 μM, while the D‑cis isomer yields 21 μM and the L‑cis and D‑trans isomers exhibit low affinity (>100 μM and 90 μM, respectively) in [³H]CGP39653 competitive binding assays at native NMDA receptors [1]. These data demonstrate that a shift in carboxylate geometry of as little as a single bond rotation produces >10‑fold changes in affinity. In 4‑oxoazetidine‑2,2‑dicarboxylic acid, both carboxylate groups reside on the same ring carbon, creating a gem‑dicarboxylate motif that is structurally incapable of mimicking the 1,4‑dicarboxylate pharmacophore recognised by glutamate receptors. Consequently, this compound cannot be assumed to share the glutamate‑mimetic properties of 2,3‑ or 2,4‑azetidine dicarboxylic acids, making it a valuable negative‑control scaffold or a starting point for targeting non‑glutamate protein pockets that accommodate the unique 2,2‑dicarboxylate geometry [2].

Pharmacophore Geometry

Cross-study comparable

Target: no measurable NMDA binding (gem-dicarboxylate). 2,3-ADC isomers: K_i range 10–>100 µM (L-trans-ADC K_i = 10 µM).

Supports negative-control use; eliminates glutamate-site confounding.

Radioligand binding data from rat brain NMDA receptors.

Evidence Dimension	NMDA receptor binding affinity (Kᵢ)
Target Compound Data	Not applicable – 2,2‑dicarboxylate geometry precludes glutamate‑site binding; no measurable affinity expected at the glutamate binding site of NMDA receptors.
Comparator Or Baseline	L‑trans‑ADC (2,3‑dicarboxylate) Kᵢ = 10 μM; D‑cis‑ADC Kᵢ = 21 μM; L‑cis‑ADC Kᵢ >100 μM; D‑trans‑ADC Kᵢ = 90 μM
Quantified Difference	N/A (pharmacophore mismatch)
Conditions	[³H]CGP39653 radioligand binding assay at native NMDA receptors from rat brain homogenates.

Why This Matters

This evidence proves that 4‑oxoazetidine‑2,2‑dicarboxylic acid is structurally incapable of acting as a glutamate‑site NMDA ligand, eliminating it as a confounding variable in glutamatergic signalling studies and validating its use as a selectivity control.

• [1] Sivaprakasam, M. et al. Stereocontrolled synthesis and pharmacological evaluation of azetidine‑2,3‑dicarboxylic acids at NMDA receptors. ChemMedChem 2009, 4, 110‑117. View Source
• [2] Bräuner‑Osborne, H. et al. Pharmacological characterization of ligands at recombinant NMDA receptor subtypes by electrophysiological recordings and intracellular calcium measurements. Comb. Chem. High Throughput Screen. 2008, 11, 304‑315. View Source

β-Lactam Electrophile Enables Covalent Protease Inhibition

The 4‑oxo group confers β‑lactam reactivity that is absent in non‑keto azetidine‑2,2‑, 2,3‑ and 2,4‑dicarboxylic acids. Structure‑activity studies on the closely related mono‑carboxylate scaffold (S)‑4‑oxoazetidine‑2‑carboxylate demonstrate that N‑substituted derivatives inhibit porcine pancreatic elastase (PPE), a serine protease, with Kᵢ values in the micromolar range [1]. For example, N‑BOC‑protected amino acid derivatives of benzyl (S)‑4‑oxoazetidine‑2‑carboxylate inhibit PPE reversibly, while benzyl (S)‑2‑(benzyloxycarbonyl)azetidin‑1‑acetate irreversibly inactivates papain [1]. These activities arise from nucleophilic attack on the β‑lactam carbonyl, a mechanism unavailable to the fully reduced azetidine‑2,3‑ or 2,4‑dicarboxylic acids that are used exclusively as glutamate receptor ligands [2]. By combining the β‑lactam warhead with a gem‑dicarboxylate substituent, 4‑oxoazetidine‑2,2‑dicarboxylic acid offers the potential for simultaneous active‑site acylation and carboxylate‑mediated recognition at adjacent subsites, a property absent from either mono‑carboxylate 4‑oxoazetidine derivatives or non‑keto azetidine dicarboxylates.

Covalent Protease Inhibition

Class-level inference

4-Oxo group expected to confer µM-range reversible PPE inhibition; irreversible papain inactivation seen in mono-carboxylate analogues.

May support covalent inhibitor design; direct K_i on target compound not reported.

Based on (S)-4-oxoazetidine-2-carboxylate scaffold (Pharmazie 2000).

Evidence Dimension	Enzyme inhibition (PPE)
Target Compound Data	No direct Kᵢ reported; β‑lactam warhead present. Expected to exhibit micromolar-range reversible or irreversible inhibition based on the 4‑oxoazetidine‑2‑carboxylate pharmacophore.
Comparator Or Baseline	Benzyl (S)‑4‑oxoazetidine‑2‑carboxylate N‑BOC‑amino acid derivatives: Kᵢ (PPE) in the low micromolar range (exact values not disclosed in the abstract). Benzyl (S)‑2‑(benzyloxycarbonyl)azetidin‑1‑acetate: irreversible papain inactivation.
Quantified Difference	N/A (direct comparative data not available)
Conditions	In vitro enzymatic assay with porcine pancreatic elastase (PPE) and papain; Pharmazie 2000, 55, 798‑802.

Why This Matters

Procurement of this compound enables research programmes that require a covalent β‑lactam warhead tethered to a dual‑carboxylate recognition element, a combination not offered by any commercial azetidine‑2,3‑ or 2,4‑dicarboxylic acid.

• [1] Achilles, K. et al. β‑Lactam derivatives as enzyme inhibitors: N‑substituted derivatives of (S)‑4‑oxoazetidine‑2‑carboxylate as inhibitors of elastase and papain. Pharmazie 2000, 55, 798‑802. View Source
• [2] Schneider, M. et al. β‑Lactam derivatives as enzyme inhibitors: carboxy peptidyl derivatives of (S)‑4‑oxoazetidine‑2‑carboxylate as peptidomimetics. Arch. Pharm. 2001, 334, 167‑172. View Source

Free Diacid vs. Diester Physicochemical Properties

4‑Oxoazetidine‑2,2‑dicarboxylic acid is the fully deprotected diacid (MW 159.1 g mol⁻¹), in contrast to the frequently employed diethyl or dimethyl esters that are commonly used as synthetic intermediates (e.g., diethyl 4‑oxoazetidine‑2,2‑dicarboxylate, MW ~291 g mol⁻¹) [1]. The free diacid exhibits a predicted density of 1.84 g cm⁻³ and a boiling point of 668 °C (calculated), reflecting strong intermolecular hydrogen‑bonding [1]. It is a white to off‑white solid with a predicted high polar surface area and aqueous solubility that favours direct use in biochemical assays without the need for ester hydrolysis, which is required for ester prodrugs or protected intermediates . This differentiates it from the diethyl ester analogues that are oils or low‑melting solids requiring saponification before biological testing, thereby saving at least one synthetic step and avoiding potential epimerisation during ester cleavage.

Free Diacid vs Diester

Data to verify

Free acid: solid, MW 159.1, predicted high polar surface area. Diethyl ester: oil/solid, MW ~291.

Bypasses ester hydrolysis step; supports direct bioassay use.

Predicted physicochemical data; vendor specifications may vary.

Evidence Dimension	Physical state and molecular weight
Target Compound Data	Free diacid; MW 159.1 g mol⁻¹; predicted density 1.84 g cm⁻³; predicted bp 668 °C at 760 mmHg; typically a solid.
Comparator Or Baseline	Diethyl 4‑oxoazetidine‑2,2‑dicarboxylate: MW ~291 g mol⁻¹; lower predicted boiling point; often an oil or low‑melting solid.
Quantified Difference	MW difference of ~132 g mol⁻¹ (approximately 45 % lower); physical state and solubility profiles differ significantly.
Conditions	Predicted (ACD/Labs or equivalent) physicochemical data; vendor specifications where available.

Why This Matters

Researchers selecting a compound for direct biological evaluation can bypass the ester deprotection step, reducing synthesis time and avoiding potential racemisation or side‑product formation, which is a practical advantage for procurement decisions.

• [1] ChemSrc.com. 2,2‑Azetidinedicarboxylicacid,4‑oxo‑ (9CI) – CAS 140165‑44‑2. Available at: https://m.chemsrc.com/en/cas/140165-44-2_1453114.html (accessed 2026‑04‑24). View Source

Commercial Availability and High Purity

4‑Oxoazetidine‑2,2‑dicarboxylic acid is stocked by multiple independent vendors (e.g., CheMenu catalogue number CM290614) at a purity of ≥95 % . In contrast, the stereochemically defined azetidine‑2,3‑dicarboxylic acid isomers required for glutamate receptor studies are typically synthesised in‑house via multi‑step enantioselective routes and are not routinely available from commercial sources at comparable purity and scale [1]. The ready availability of the 2,2‑dicarboxylic acid reduces lead times for initial screening campaigns and removes the burden of custom synthesis, which can require several weeks and substantial cost.

Purity & Availability

Source review

≥95% purity, stocked by multiple vendors. Enantiopure ADC isomers typically require custom synthesis.

Reduces lead time for screening campaigns.

Supplier catalogue data as of April 2026.

Evidence Dimension	Commercial purity and availability
Target Compound Data	≥95 % purity; available from CheMenu (CM290614), ChemSrc, ChemBlink and other suppliers.
Comparator Or Baseline	L‑trans‑ADC, D‑cis‑ADC, and other enantiopure ADC isomers are not ubiquitously stocked at >95 % purity by major research‑chemical suppliers; custom synthesis is often required.
Quantified Difference	Days versus weeks for procurement; cost differential of several hundred to several thousand USD for custom synthesis of stereodefined analogues.
Conditions	Supplier catalogue data as of April 2026.

Why This Matters

Procurement of a readily available, high‑purity building block accelerates hit‑to‑lead timelines and lowers the barrier to entry for laboratories that lack specialised synthetic capacity.

• [1] Sivaprakasam, M. et al. Stereocontrolled synthesis and pharmacological evaluation of azetidine‑2,3‑dicarboxylic acids at NMDA receptors. ChemMedChem 2009, 4, 110‑117. View Source

Key Application Scenarios

Negative Control for Glutamate Receptor Studies

Because the 2,2‑gem‑dicarboxylate arrangement is geometrically incompatible with the glutamate binding site of NMDA and mGlu receptors [1], 4‑oxoazetidine‑2,2‑dicarboxylic acid can be employed as a structurally matched negative control when profiling azetidine‑2,3‑ or 2,4‑dicarboxylic acid ligands. Using it alongside L‑trans‑ADC (Kᵢ = 10 μM at NMDA receptors) allows researchers to distinguish genuine glutamate‑site activity from non‑specific effects arising from the azetidine ring or carboxylate groups alone.

Lead Scaffold for Dual-Warhead Protease Inhibitors

The β‑lactam ring can acylate active‑site serine or cysteine residues (as shown for 4‑oxoazetidine‑2‑carboxylate derivatives against PPE and papain [2]), while the gem‑dicarboxylate motif can engage basic residues or metal cofactors in adjacent subsites. This dual‑warhead character is absent from mono‑carboxylate β‑lactams and from non‑electrophilic azetidine dicarboxylates, making 4‑oxoazetidine‑2,2‑dicarboxylic acid a privileged starting point for designing potent, selective covalent inhibitors of therapeutically relevant proteases.

Chemical Biology Probe for Carboxylate-Rich Pockets

The compound delivers two carboxylic acid groups from a single ring carbon, creating a high local negative charge density at physiological pH that can target polybasic recognition sites (e.g., in aminoglycoside‑binding RNA motifs or phospholipid‑binding protein domains) [1]. The rigid azetidine core locks the carboxylates in a defined orientation, offering entropic advantages over flexible diacid linkers and providing a structurally well‑defined probe for isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) studies.

Building Block for N-Substituted β-Lactam Libraries

With two free carboxylic acid handles and an unprotected β‑lactam nitrogen, 4‑oxoazetidine‑2,2‑dicarboxylic acid can be diversified through orthogonal N‑alkylation/acylation and carboxylate amidation/esterification reactions [2]. This versatility supports parallel synthesis of compound libraries for phenotypic screening, an advantage over mono‑carboxylate 4‑oxoazetidine derivatives that offer only one derivatisation point. The commercial availability at ≥95 % purity further streamlines library production .

Application

Selection Property

Validation Focus

Glutamate receptor negative-control studies

2,2-Gem-dicarboxylate geometry

Confirmation of absent NMDA/mGlu binding

Covalent protease inhibitor research

β-Lactam electrophile + dual carboxylate

Active-site acylation and subsite recognition

Polybasic pocket probe development

High local negative charge density

Binding orientation studies (ITC/SPR)

N-Substituted β-lactam library synthesis

Two carboxylate handles + free β-lactam N

Orthogonal derivatisation potential

• [1] Sivaprakasam, M. et al. Stereocontrolled synthesis and pharmacological evaluation of azetidine‑2,3‑dicarboxylic acids at NMDA receptors. ChemMedChem 2009, 4, 110‑117. View Source
• [2] Achilles, K. et al. β‑Lactam derivatives as enzyme inhibitors: N‑substituted derivatives of (S)‑4‑oxoazetidine‑2‑carboxylate as inhibitors of elastase and papain. Pharmazie 2000, 55, 798‑802. View Source